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Compound of Interest

Compound Name: DSP-1053

Cat. No.: B8105912

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial operational and disposal information for the novel research
compound DSP-1053. As a potent serotonin transporter (SERT) inhibitor and partial 5-HT1A
receptor agonist, proper handling and disposal of DSP-1053 are paramount to ensure
laboratory safety and environmental protection. This guide offers a framework for its
management in a research setting.

Disclaimer: No official Safety Data Sheet (SDS) with specific disposal instructions for DSP-
1053 is currently available. The following procedures are based on general best practices for
the disposal of hazardous laboratory chemicals and information on related compounds. Always
consult with your institution's Environmental Health and Safety (EHS) department for specific
protocols and to ensure compliance with local, state, and federal regulations.

Chemical and Physical Properties of DSP-1053

A clear understanding of the known properties of DSP-1053 is the first step in safe handling
and disposal planning.
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Property

Data

Chemical Name

6-(2-{4-[4-Bromo-3-(2-
methoxyethoxy)benzyl]piperidin-1-yl}ethyl)-2,3-

dihydro-4H-chromen-4-one benzenesulfonate

Molecular Formula C32H36BrNO7S
Molecular Weight 674.60 g/mol
Appearance A crystalline solid

Mechanism of Action

Potent Serotonin Transporter (SERT) inhibitor

and partial 5-HT1a receptor agonist.

Purity

Typically >99% for research-grade material.

Storage

Store powder at -20°C for up to 3 years. In

solvent, store at -80°C for up to 1 year.

Experimental Protocols: Preparation of Stock

Solutions

Proper preparation of solutions is critical for experimental accuracy and safety. The following

are common solvents for DSP-1053.

e |n Vitro:

o DMSO: Soluble up to 100 mM.

e In Vivo:

o Vehicle 1 (for parenteral administration): 10% DMSO, 40% PEG300, 5% Tween-80, 45%

saline. Solubility is at least 2.5 mg/mL.

o Vehicle 2 (for parenteral administration): 10% DMSO, 90% (20% SBE-(3-CD in saline).

Solubility is at least 2.5 mg/mL.

o Vehicle 3 (for oral administration): 10% DMSO, 90% corn oil. Solubility is at least 2.5

mg/mL.
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When preparing solutions, always use appropriate personal protective equipment (PPE),
including a lab coat, safety glasses, and chemical-resistant gloves. Work in a well-ventilated
area or a chemical fume hood.

Proper Disposal Procedures for DSP-1053

The disposal of DSP-1053 and its associated waste must be handled as hazardous chemical
waste. Never dispose of DSP-1053 down the drain or in the regular trash.[1]

Step 1: Waste Segregation and Collection
e Solid Waste:

o Collect unadulterated or expired solid DSP-1053 in its original container or a clearly
labeled, sealed, and compatible waste container.

o Contaminated materials such as weigh boats, pipette tips, and gloves should be collected
in a designated, sealed plastic bag or container labeled as "Hazardous Waste" with the full
chemical name.

e Liquid Waste:

o Collect all solutions containing DSP-1053 in a dedicated, leak-proof, and shatter-resistant
container, preferably plastic.[2]

o The container must be clearly labeled as "Hazardous Waste" and list all chemical
constituents, including solvents and their approximate concentrations.[3]

o Do not mix DSP-1053 waste with other incompatible waste streams.[1]
Step 2: Decontamination
» Glassware and Equipment:

o Rinse all contaminated glassware and equipment three times with a suitable solvent (e.g.,
ethanol or acetone).

o Collect the rinsate as hazardous liquid waste.[4]
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o After triple rinsing, glassware can typically be washed with soap and water.

o Work Surfaces:

o Decontaminate benches and fume hood surfaces where DSP-1053 was handled with a
suitable solvent and then wipe clean.

Step 3: Storage of Waste

» Store hazardous waste containers in a designated and secure satellite accumulation area
within the laboratory.[5]

e Ensure all waste containers are tightly sealed when not in use.[3]

» Provide secondary containment for all liquid waste containers to prevent spills.[1]

Step 4: Arranging for Disposal

o Contact your institution's EHS department to schedule a pickup for your hazardous waste.[4]

o Have all necessary paperwork, including a hazardous waste tag or manifest, completed as
per your institution's requirements.[2]

Mandatory Visualizations

Logical Workflow for DSP-1053 Disposal

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b8105912?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://engineering.purdue.edu/MSE/research/safety/HMMguide.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b8105912?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8105912?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE oty Operatng Gui

Check Availability & Pricing

Preparation & Use

DSP-1053 Handling

A

Experimental Use
Waste Gengeration

Y Y Y

Clean-up Debris (Solld Waste (Contaminated PPE, etc)) Unused/Expired DSP- 105?) Liquid Waste (Solutions, Rinsate))
(0)

Collection & Segregation

Labeled Liquid Waste Container

Y
4% Labeled Solid Waste Container

Interim Storage

Satellite Accumulation Area

Final Disposal

==
:

Click to download full resolution via product page

Caption: Decision workflow for the safe disposal of DSP-1053.
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Caption: Mechanism of action of DSP-1053.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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